Cas no 2201538-96-5 (N-[(3R,4R)-4-Hydroxyoxan-3-yl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide)

• Product Name: N-[(3R,4R)-4-Hydroxyoxan-3-yl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide
• CAS No: 2201538-96-5
• MF: C₂₀H₂₆N₂O₄
• MW: 358.431445598602
• CID: 5410549
• PubChem ID: 145908385
• Update Time: 2025-05-19

N-[(3R,4R)-4-Hydroxyoxan-3-yl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(3R,4R)-4-Hydroxyoxan-3-yl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide
• rac-N-[(3R,4R)-4-hydroxyoxan-3-yl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide
• EN300-26593188
• Z2784882906
• 2201538-96-5

• Inchi： 1S/C20H26N2O4/c1-2-18(24)22-11-9-20(10-12-22,15-6-4-3-5-7-15)19(25)21-16-14-26-13-8-17(16)23/h2-7,16-17,23H,1,8-14H2,(H,21,25)/t16-,17-/m1/s1
• InChI Key： VVKNOUMYXPHSMI-IAGOWNOFSA-N
• SMILES： O1CC[C@H]([C@@H](C1)NC(C1(C2C=CC=CC=2)CCN(C(C=C)=O)CC1)=O)O

Computed Properties

• Exact Mass: 358.18925731g/mol
• Monoisotopic Mass: 358.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 78.9Ų

Additional information on N-[(3R,4R)-4-Hydroxyoxan-3-yl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide

Comprehensive Overview of N-[(3R,4R)-4-Hydroxyoxan-3-yl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide (CAS No. 2201538-96-5)

The compound N-[(3R,4R)-4-Hydroxyoxan-3-yl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide, identified by its CAS No. 2201538-96-5, is a sophisticated small molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structural features, including a piperidine core and a hydroxyoxane moiety, make it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to breakthroughs in treating chronic diseases.

In recent years, the demand for novel small molecule therapeutics has surged, driven by the need for targeted and personalized medicine. N-[(3R,4R)-4-Hydroxyoxan-3-yl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide aligns with this trend, as its structure suggests high selectivity and efficacy. The compound's carboxamide and phenyl groups are critical for its binding affinity, while the prop-2-enoyl moiety may enhance its pharmacokinetic properties. These attributes make it a subject of intense study in both academic and industrial settings.

The synthesis and characterization of CAS No. 2201538-96-5 involve advanced techniques such as asymmetric synthesis and NMR spectroscopy. These methods ensure the compound's purity and stereochemical integrity, which are vital for its biological activity. Additionally, computational modeling has been employed to predict its interactions with potential protein targets, further highlighting its relevance in modern drug development. The integration of AI-driven drug design tools has accelerated the exploration of this compound's therapeutic potential.

One of the most searched questions in the context of N-[(3R,4R)-4-Hydroxyoxan-3-yl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide is its potential applications in neurodegenerative diseases. Preliminary studies suggest that its structural features may allow it to cross the blood-brain barrier, making it a candidate for treating conditions like Alzheimer's and Parkinson's. Another hot topic is its role in cancer therapy, where its ability to modulate specific enzymes could inhibit tumor growth. These applications are currently under investigation, with promising early results.

From a commercial perspective, CAS No. 2201538-96-5 is gaining traction in the pharmaceutical industry due to its scalability and synthetic accessibility. Companies are investing in large-scale production methods to meet the growing demand for this compound. Its compatibility with green chemistry principles also makes it an attractive option for sustainable drug manufacturing. As research progresses, the compound is expected to play a pivotal role in the next generation of precision medicine.

In conclusion, N-[(3R,4R)-4-Hydroxyoxan-3-yl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide represents a cutting-edge advancement in chemical and biomedical research. Its multifaceted applications, coupled with its structural elegance, position it as a key player in the future of therapeutics. Ongoing studies and technological innovations will likely uncover even more uses for this remarkable compound, solidifying its place in the annals of scientific discovery.